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Compound of Interest

Compound Name: Diflunisal-d3

Cat. No.: B12418912

For researchers, scientists, and drug development professionals requiring high-purity
Diflunisal-d3 for their studies, a clear understanding of the commercial supplier landscape is
crucial. This technical guide provides an in-depth overview of prominent suppliers, their product
specifications, and relevant technical information to aid in the procurement and application of
this stable isotope-labeled compound.

Introduction to Diflunisal-d3

Diflunisal-d3 is the deuterated form of Diflunisal, a nonsteroidal anti-inflammatory drug
(NSAID) derived from salicylic acid. The incorporation of three deuterium atoms into the
molecule makes it a valuable tool in pharmacokinetic and metabolic studies, often used as an
internal standard in mass spectrometry-based analyses. Its parent compound, Diflunisal,
functions by non-selectively inhibiting cyclooxygenase (COX) enzymes, thereby blocking the
synthesis of prostaglandins involved in pain and inflammation.[1]

Commercial Supplier Landscape

Several reputable chemical suppliers offer Diflunisal-d3 for research purposes. The following
table summarizes the key quantitative data for products from leading suppliers.
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Molecular Available
. Catalog CAS Molecular . . .
Supplier Weight ( Purity Quantitie
Number Number Formula
g/mol ) s
1mg, 5mg,
10mg,
MedchemE 1286107- Ci3HsDsF2
HY-18342S 253.22 >98% 25mag,
Xpress 99-0 O3
50mg,
100mg
Simson >98%
1286107- Ci3HsDsF2 Custom
Pharma D1820001 253.22 (CoA ]
o 99-0 Os ) Synthesis
Limited provided)
- High Purity )
Pharmaffili PA STI 1286107- Ci3HsDsF2 Inquire for
253.22 (CoA _
ates 031680 99-0 Os ) details
provided)

Note: Purity and available quantities are subject to change and should be confirmed with the

supplier at the time of inquiry. A Certificate of Analysis (CoA) is typically provided with the

product, offering detailed information on its purity and characterization.

Experimental Protocols

While specific experimental protocols for Diflunisal-d3 are highly dependent on the research

application, a common use is as an internal standard in analytical methods. Below is a

generalized protocol for an in vitro cyclooxygenase (COX) inhibition assay, a typical experiment

for evaluating the parent compound, Diflunisal.

In Vitro COX-1/COX-2 Inhibition Assay

Objective: To determine the inhibitory activity of a compound against COX-1 and COX-2

enzymes.

Materials:

e COX-1 and COX-2 enzymes (human or ovine)
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» Arachidonic acid (substrate)

e Colorimetric or fluorometric probe (e.g., Amplex Red)

e Heme

o Assay buffer (e.g., 0.1 M Tris-HCI, pH 8.0)

e Test compound (Diflunisal) and internal standard (Diflunisal-d3)

e 96-well microplate

e Microplate reader

Methodology:

» Reagent Preparation: Prepare all reagents and solutions as per the manufacturer's
instructions. A stock solution of the test compound and internal standard is typically prepared
in a suitable solvent like DMSO.

e Enzyme Incubation: In a 96-well plate, add the assay buffer, heme, and the COX enzyme
(either COX-1 or COX-2).

e Inhibitor Addition: Add varying concentrations of the test compound (Diflunisal) to the wells.
For control wells, add the vehicle (e.g., DMSO).

e Pre-incubation: Incubate the plate at room temperature for a specified time (e.g., 10-15
minutes) to allow the inhibitor to bind to the enzyme.

o Substrate Addition: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

o Detection: Simultaneously, add the detection probe. The probe will react with the
prostaglandin G2 (PGG2) produced by the COX enzyme to generate a measurable signal
(color or fluorescence).

o Measurement: Read the absorbance or fluorescence at the appropriate wavelength using a
microplate reader at several time points.
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o Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor.
Determine the I1Cso value, which is the concentration of the inhibitor required to reduce the
enzyme activity by 50%. Diflunisal-d3 would be used in a parallel mass spectrometry-based

assay to accurately quantify the amount of prostaglandin produced.

Visualizations
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Caption: Mechanism of action of Diflunisal as a non-selective COX inhibitor.

Experimental Workflow for Utilizing Diflunisal-d3 in Research
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Caption: General workflow for procuring and using Diflunisal-d3 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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